Methyl 2-[2-chloropropanoyl(methyl)amino]-2-(oxetan-3-yl)acetate

• IUPAC Name: methyl 2-[2-chloropropanoyl(methyl)amino]-2-(oxetan-3-yl)acetate
• InChI: InChI=1S/C10H16ClNO4/c1-6(11)9(13)12(2)8(10(14)15-3)7-4-16-5-7/h6-8H,4-5H2,1-3H3
• InChI Key: OSTSPQYLNSUCEE-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N(C)C(C1COC1)C(=O)OC)Cl
• Molecular Formula: C10H16ClNO4
• Molecular Weight: 249.69 g/mol

Description

“Methyl 2-[2-chloropropanoyl(methyl)amino]-2-(oxetan-3-yl)acetate” is a complex organic compound. It contains an oxetane ring, which is a three-membered cyclic ether. This structure is known for its high strain and is commonly used in the synthesis of pharmaceuticals. The compound also contains a chloropropanoyl group, which is a type of acyl chloride, and these are typically very reactive.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the oxetane ring and the introduction of the chloropropanoyl group. Unfortunately, without specific literature or studies on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the oxetane ring and the chloropropanoyl group. The oxetane ring introduces strain into the molecule, which can make it more reactive. The chloropropanoyl group is also highly reactive, which could influence the overall reactivity of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups present in the molecule. For example, the presence of the oxetane ring could increase the compound’s reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being used in the synthesis of pharmaceuticals, the mechanism of action would depend on the specific drug being synthesized.

Safety and Hazards

As with any chemical compound, handling “Methyl 2-[2-chloropropanoyl(methyl)amino]-2-(oxetan-3-yl)acetate” would require proper safety precautions. The specific safety and hazard information would depend on the properties of the compound, which are not available without specific studies.

Future Directions

The future research directions for this compound could involve studying its reactivity and potential uses in the synthesis of pharmaceuticals or other chemicals.